Cas no 2229091-97-6 (5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2229091-97-6
• MF: C₁₀H₁₇BrN₂
• MW: 245.159381628036
• CID: 6410512
• PubChem ID: 165793914
• Update Time: 2025-10-28

5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole
• 2229091-97-6
• EN300-1938885

• Inchi： 1S/C10H17BrN2/c1-8(2)7-13-10(4-5-12-13)6-9(3)11/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： DUGRHAZMJLHMEV-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC=NN1CC(C)C

Computed Properties

• Exact Mass: 244.05751g/mol
• Monoisotopic Mass: 244.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole

Introduction to 5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2229091-97-6)

5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole, also known by its CAS number 2229091-97-6, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the pyrazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a bromopropyl group at the 5-position and an isobutyl group at the 1-position, which imparts unique electronic and steric properties to the molecule.

The synthesis of 5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole typically involves multi-step organic reactions, often starting from readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in constructing the pyrazole skeleton.

In terms of applications, this compound has shown promise in various domains. In drug discovery, its unique structure makes it a potential candidate for modulating protein-protein interactions or serving as a scaffold for bioactive molecules. Recent studies have highlighted its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for therapeutic development.

Beyond pharmacology, 5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole has also found applications in materials science. Its electron-rich aromatic system makes it suitable for use in organic electronics, such as in the development of semiconducting polymers or light-emitting diodes (LEDs). Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends, paving the way for its use in next-generation electronic devices.

The versatility of this compound is further underscored by its role in catalysis. As a ligand or co-catalyst, it can enhance the activity and selectivity of transition metal catalysts in various reactions, including cross-couplings and hydrogenations. Recent work has demonstrated its effectiveness in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity.

In conclusion, 5-(2-bromopropyl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2229091-97-6) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with advancements in synthetic methodologies and functionalization techniques, positions it as a valuable tool for addressing challenges in drug discovery, electronics, and catalysis. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.